Cas no 1781933-47-8 (2-amino-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-one)

• Product Name: 2-amino-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-one
• CAS No: 1781933-47-8
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5998244
• PubChem ID: 82657922
• Update Time: 2025-10-23

2-amino-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-one
• 1781933-47-8
• EN300-1999811

• Inchi： 1S/C9H15N3O2/c1-5(10)8(13)7-6(2)11-12(3)9(7)14-4/h5H,10H2,1-4H3
• InChI Key： WPTRGAIVUOIUPN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C(C)N)=O)C(C)=NN1C

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70.1Ų

Additional information on 2-amino-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-one

Comprehensive Guide to 2-amino-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-one (CAS No. 1781933-47-8)

2-amino-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-one (CAS No. 1781933-47-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique pyrazole backbone with methoxy and dimethyl substitutions, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential as a building block for novel therapeutics, given its structural similarity to bioactive molecules.

The chemical structure of 2-amino-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-one includes a propan-1-one moiety linked to a substituted pyrazole ring. This configuration is critical for its reactivity and interaction with biological targets. The presence of the amino group enhances its versatility, allowing for further derivatization in synthetic pathways. Recent studies have explored its role in modulating enzyme activity, particularly in the context of inflammation and metabolic disorders, aligning with current trends in precision medicine.

One of the most searched questions about CAS No. 1781933-47-8 relates to its solubility and stability under various conditions. Laboratory data indicate that this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is advantageous for formulation development. Stability studies suggest that it remains intact under ambient conditions, though prolonged exposure to strong acids or bases should be avoided. These properties make it a reliable candidate for further pharmacological evaluation.

In the context of drug discovery, 2-amino-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-one has been investigated as a precursor for kinase inhibitors. Kinases are a hot topic in oncology research, and this compound’s scaffold aligns with the pharmacophores of several FDA-approved drugs. Its potential to inhibit specific kinase pathways could pave the way for new treatments targeting cancers with unmet medical needs. This aligns with the growing demand for targeted therapies in the pharmaceutical industry.

Another area of interest is the compound’s application in neuropharmacology. Preliminary studies suggest that derivatives of CAS No. 1781933-47-8 may interact with neurotransmitter receptors, offering avenues for treating neurological conditions such as depression and anxiety. This is particularly relevant given the rising global focus on mental health and the search for safer, more effective neuroactive compounds. Researchers are also exploring its potential in neuroprotective formulations, a trending niche in neurodegenerative disease research.

The synthesis of 2-amino-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-one typically involves multi-step organic reactions, including condensation and reduction steps. Optimizing these processes for higher yields and purity is a common challenge discussed in academic forums. Recent advancements in green chemistry have prompted investigations into eco-friendly synthetic routes, reducing the use of hazardous reagents. This reflects the broader industry shift toward sustainable practices, a topic frequently searched by professionals in chemical manufacturing.

From a commercial perspective, the demand for CAS No. 1781933-47-8 is driven by its utility in high-throughput screening libraries. Pharmaceutical companies and contract research organizations (CROs) increasingly seek diverse chemical scaffolds to identify lead compounds. The compound’s balanced lipophilicity and molecular weight make it a favorable candidate for such applications. Market reports highlight a steady growth in its procurement, particularly from suppliers specializing in rare and fine chemicals.

Quality control and analytical characterization are critical for 2-amino-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-one. Techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify purity and structural integrity. These methods are frequently queried by quality assurance professionals, underscoring the need for detailed technical documentation. Batch-to-batch consistency is paramount, especially for regulatory submissions in drug development.

In summary, 2-amino-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-1-one (CAS No. 1781933-47-8) represents a versatile and promising compound in modern chemistry and pharmacology. Its applications span drug discovery, neuropharmacology, and green synthesis, aligning with key industry trends. As research progresses, this molecule is likely to play an increasingly prominent role in addressing complex medical challenges. For researchers and suppliers, staying updated on its developments is essential to leveraging its full potential.